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Compound of Interest

Compound Name: Feruloyltyramine

Cat. No.: B1665223

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. Adherence to proper chemical handling and disposal protocols is a
critical component of this responsibility. This guide provides essential, step-by-step procedures
for the safe disposal of Feruloyltyramine, a phenolic amide with diverse biological activities.
By following these guidelines, you can mitigate risks and ensure compliance with safety
regulations.

Feruloyltyramine Hazard and Disposal Summary

To facilitate quick reference, the following table summarizes the key hazard classifications and
disposal recommendations for Feruloyltyramine.
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Identifier

Information

Source

Chemical Name

N-trans-Feruloyltyramine

MedChemExpress

Synonyms

Feruloyltyramine,

Moupinamide, Alfrutamide

[1](2]

CAS Number

66648-43-9

[1]

GHS Hazard Statements

H400: Very toxic to aquatic
lifeH410: Very toxic to aquatic

life with long lasting effects

[1]3]

GHS Precautionary

Statements

P273: Avoid release to the
environmentP391: Collect
spillageP501: Dispose of
contents/container in
accordance with local

regulation

Incompatibilities

Strong acids/alkalis, strong

oxidizing/reducing agents

Primary Disposal Route

Approved chemical waste

disposal plant

Standard Operating Procedure for Feruloyltyramine

Disposal

The following protocol outlines the necessary steps for the safe handling and disposal of

Feruloyltyramine waste.

Personal Protective Equipment (PPE)

Before handling Feruloyltyramine, ensure you are wearing appropriate PPE:

o Safety goggles or face shield

o Chemical-resistant gloves (e.g., nitrile)
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e Laboratory coat

Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions.

e Agueous Waste: Collect all agueous solutions containing Feruloyltyramine in a dedicated,
clearly labeled, and sealed waste container.

o Solid Waste: Collect any solid Feruloyltyramine waste, contaminated lab supplies (e.g.,
weigh boats, pipette tips), and spill cleanup materials in a separate, sealed, and clearly
labeled container.

e Solvent Waste: If Feruloyltyramine is dissolved in an organic solvent, collect it in a
designated solvent waste container. Ensure segregation of halogenated and non-
halogenated solvents as per your institution's guidelines.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "Feruloyltyramine,” and the associated hazards (Aquatic Hazard).

Handling Spills
In the event of a spill, immediate and appropriate action is necessary.

o Alert Personnel: Notify others in the immediate area of the spill.

o Containment: For small spills, use an absorbent material (e.g., spill pillows, chemical
absorbent pads) to contain the substance.

o Collection: Carefully collect the spilled material and any contaminated absorbent materials.
Place the collected waste into a designated hazardous waste container.

o Decontamination: Clean the spill area with an appropriate solvent or detergent and water.
Collect the cleaning materials and rinsate as hazardous waste.

Disposal of Empty Containers
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Empty containers that held Feruloyltyramine must be handled as hazardous waste until
properly decontaminated.

» Triple Rinse: Rinse the empty container with a suitable solvent (e.g., ethanol or acetone) at
least three times.

o Collect Rinsate: The rinsate from the cleaning process must be collected and disposed of as
hazardous chemical waste.

o Container Disposal: Once thoroughly rinsed, deface the original label on the container. The
clean container can then be disposed of according to your institution's guidelines for non-
hazardous lab glass or plastic.

Final Disposal

e Do Not Dispose Down the Drain: Due to its high toxicity to aquatic life, Feruloyltyramine
must not be disposed of down the sink.

» Professional Disposal: All collected Feruloyltyramine waste must be disposed of through
your institution's environmental health and safety office or a licensed hazardous waste
disposal contractor. Ensure that all waste is properly labeled and sealed before collection.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Feruloyltyramine.
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Start: Feruloyltyramine Waste Generation

Generate Feruloyltyramine Waste
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Solid, Liquid, or Empty Container?

Empty
Container

Empty Contai
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Collect Rinsate as
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Ligyid Waste

Collect in Labeled Collect in Labeled

Solid Waste Container

2. Final DispoAS}l/
Y
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Satellite Accumulation Area

Dispose of Clean Container

per Institutional Policy Liquid Waste Container

Arrange Pickup by EHS or
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Feruloyltyramine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Feruloyltyramine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665223#feruloyltyramine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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